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Chemical Identity and Historical Context

gamma-Chlordane (also known as trans-chlordane; CAS Number 5103-74-2) is a specific stereoisomer of

the organochlorine compound chlordane, with molecular formula C₁₀H₆Cl₈ and molar mass 409.76 g·mol⁻¹

[1] [2]. It appears as a white solid with a slightly pungent, chlorine-like odor and density of 1.59 g/cm³ [1].

Technical chlordane, extensively used from 1948 until its U.S. ban in 1988, was a synthetic mixture of over

140 components, with approximately 60% comprising cis- and trans-chlordane isomers and 40% related

compounds including heptachlor, trans-nonachlor, and chlordene [1] [3]. This pesticide was predominantly

applied for termite control in approximately 30 million U.S. homes, as well as in agriculture until its initial

restrictions in 1983 [1].

Despite being banned over three decades ago, chlordane remains a significant environmental concern due to

its exceptional persistence, with an environmental half-life of 10-20 years and continued detection at

hazardous waste sites [1] [4]. The Environmental Protection Agency (EPA) has set allowable chlordane

levels in drinking water at 2 ppb for adults and 0.5 ppb for children, though contamination at Superfund Sites

has been measured at concentrations up to 168,950 ppb in water and 1,719 ppm in soil [4]. This persistence,

combined with bioaccumulation potential in lipids and movement through food chains, maintains exposure

risks decades after use cessation [1] [4].
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Health Effects and Toxicological Profile

Acute and Systemic Toxicity

Chlordane exposure is associated with diverse health effects across multiple organ systems. The table below

summarizes key toxicological data:

Table 1: Acute Toxicity Profile of gamma-Chlordane and Technical Chlordane

Parameter Species Value Notes Reference

Acute Oral LD₅₀ Rat

(technical)

137-590

mg/kg

Range across studies [5]

Acute Oral LD₅₀ Rat (cis-

chlordane)

83 mg/kg More toxic than technical

mixture

[5]

Acute Oral LD₅₀ Mouse 390 mg/kg [5]

Acute Oral LD₅₀ Hamster 1,720
mg/kg

Species variation in
metabolism

[5]

Acute Dermal LD₅₀ Rat 530-840
mg/kg

[5]

Acute Dermal LD₅₀ Rabbit 1,150
mg/kg

[5]

Lethal Oral Dose
(human)

Human 25-50
mg/kg (est.)

Estimated acute lethal dose [5]

Occupational Exposure
Limit (OSHA PEL)

Human TWA 0.5
mg/m³ [skin]

Skin designation indicates
significant dermal absorption

[1]

The primary molecular mechanism historically attributed to chlordane toxicity involves non-competitive

antagonism of GABAₐ-linked chloride channels in the nervous system, potentially inducing convulsive
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seizures and neurological symptoms [4]. However, recent evidence indicates more complex pathways

contribute to its toxicity profile.

Acute exposure in humans manifests predominantly as neurological symptoms including headache,

dizziness, irritability, muscle tremors, and convulsions [5]. Case reports describe confusion and convulsions

progressing to death following significant accidental ingestion [5]. The cis-chlordane isomer demonstrates

greater bioactivity and toxicity compared to the technical mixture [1] [5].

Chronic Health Effects and Epidemiological Associations

Long-term exposure to chlordane and its metabolites is associated with several serious health conditions:

Table 2: Chronic Health Effects Associated with Chlordane Exposure

Health Effect
Category

Specific Associations Key Evidence Reference

Cancer Non-Hodgkin lymphoma,
Prostate cancer, Testicular

cancer, Breast cancer

Epidemiological studies; EPA cancer
risk assessment: 24 ng/m³

concentration over 20 years increases
cancer risk by 1 in 1,000,000

[1]

Metabolic
Disease

Type 2 diabetes, Insulin
resistance, Obesity

Human epidemiological studies and
animal models

[1] [4]

Neurological
Disorders

Migraines, Anxiety,
Depression, Permanent

neurological damage,
Autism-associated behaviors

in offspring

Maternal trans-nonachlor and
oxychlordane levels linked to

neurodevelopmental effects

[1] [6]

Other Chronic
Conditions

Sleep disorders, Respiratory

infections, Immune-system
activation

Documented in agricultural health

studies

[1] [6]
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The Agency for Toxic Substances and Disease Registry (ATSDR) has established a Minimal Risk Level

(MRL) of 20 ng/m³ for chlordane compounds, representing an estimate of daily human exposure likely to be

without appreciable risk of adverse non-cancer effects [1]. Notably, testing of U.S. government housing 32

years after chlordane treatment revealed levels of chlordane and heptachlor 10-15 times this MRL [1].

Molecular Mechanisms and Neurotoxicity

Mitochondrial Dysfunction in Motor Neurons

Recent groundbreaking research has elucidated a novel mechanism for cis-chlordane neurotoxicity

specifically relevant to amyotrophic lateral sclerosis (ALS) pathogenesis. Studies using human induced

pluripotent stem cell (iPSC)-derived motor neurons demonstrate that cis-chlordane induces profound

mitochondrial dysfunction through several interconnected pathways [4] [7]:

Increased reactive oxygen species (ROS) production
Decreased oxygen consumption rate (OCR)
Reduced ATP production
Loss of mitochondrial membrane potential

These mitochondrial perturbations closely resemble pathological features observed in ALS patients,

suggesting chlordane exposure may contribute to sporadic ALS development through these mechanisms

[4]. The toxicity to human motor neurons occurs in a dose-dependent manner with EC₅₀ values ranging

from 12-16μM, and notably operates through mechanisms independent of its known GABAₐ antagonism

[4] [7].

The following diagram illustrates the key mitochondrial dysfunction pathways identified in chlordane-

induced neurotoxicity:
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Mitochondrial Dysfunction

Chlordane

Increased ROS Production Decreased Oxygen Consumption Reduced ATP Production Loss of Membrane Potential
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Downstream Consequences

ALS-like Phenotype
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Chlordane-induced mitochondrial dysfunction pathways in motor neurons.

Metabolic Activation and Bioaccumulation

Chlordane undergoes complex metabolic transformation in biological systems, producing metabolites with

altered toxicological profiles:

Oxychlordane: Primary metabolite of chlordane; accumulates in blood and adipose tissue with age;
demonstrated six times greater toxicity to birds compared to parent compound [1] [3]

Heptachlor epoxide: Metabolite of heptachlor (a chlordane component); ten times more toxic to rats
than parent heptachlor [3]

trans-Nonachlor: Environmental component; more toxic than technical chlordane [1]

These metabolites are notably more stable and toxic than their parent compounds, contributing to long-term

health risks even after exposure cessation [1] [3]. The lipophilic nature of chlordane and its metabolites

facilitates bioaccumulation in fatty tissues and biomagnification through food chains, with liver

concentrations in wildlife documented at ten-fold higher levels than brain tissue on a lipid weight basis [3].
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Experimental Models and Methodologies

In Vitro Motor Neuron Toxicity Assay

Recent investigations into chlordane neurotoxicity have employed sophisticated stem cell-derived models

with the following methodology [4] [7]:

Cell Source: Human induced pluripotent stem cell (iPSC) lines (WT 1016a iPSC) or human
embryonic stem cell (hESC) lines (WA09-Islet-GFP)

Differentiation Protocol: Directed differentiation into motor neurons using established protocols with
quality control (Islet1+/MAP2+ percentage ≥60% required)

Culture Conditions: Black 96-well plates coated with poly-D-lysine/poly-ornithine followed by laminin
(2.5 µg/mL) and fibronectin (5 µg/mL)

Dosing: Cells treated with cis-chlordane (commercial source, resuspended in DMSO) or vehicle only
72 hours post-thawing

Experimental Replicates: Minimum 3 biological replicates across ≥2 independent differentiations
with ≥3 technical replicates per multi-well assay

The experimental workflow for evaluating chlordane toxicity in motor neuron models is summarized below:
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Cell Culture Phase
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Experimental workflow for chlordane neurotoxicity assessment.

Analytical Methods for Detection
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Sophisticated analytical techniques are required for chlordane quantification in biological and

environmental samples:

Gas Chromatography Tandem Mass Spectrometry (GC-MS/MS): Preferred method for tissue
analysis; provides high sensitivity and specificity [3]

Sample Preparation: Tissue homogenization with bead mill homogenizer; extraction with hexane-
isopropanol (3:2 v:v) or 1% acetic acid in acetonitrile [3]

Chromatographic Separation: Phenomenex Zebron ZB-Multiresidue column (45 m × 250 μm × 0.25
μm) with optimized temperature programming [3]

Detection Limits: Capable of detecting chlordane and metabolites at nanogram-per-gram levels in
biological matrices [3]

These methods enable precise quantification of chlordane and its major metabolites (oxychlordane,

heptachlor epoxide, trans-nonachlor) across diverse sample types, supporting both research and

environmental monitoring applications [2] [3].

Regulatory Status and Research Implications

Current Regulatory Framework

Chlordane is recognized as a Persistent Organic Pollutant (POP) classified among the "dirty dozen" and

banned by the 2001 Stockholm Convention [1]. The Agency for Toxic Substances and Disease Registry

(ATSDR) ranks chlordane at position #22 on the 2022 Substance Priority List, which prioritizes hazardous

substances based on frequency, toxicity, and potential for human exposure at National Priorities List (NPL)

sites [8]. Notably, the cis- and trans-chlordane isomers are individually ranked at positions #49 and #62

respectively, reflecting their specific persistence and toxicity profiles [8].

Implications for Drug Development and Neurodegenerative
Disease Research

The established link between chlordane exposure and ALS-like pathology suggests several strategic

considerations for drug development:
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Environmental Risk Factor Screening: Assessment of pesticide exposure history may be warranted

in sporadic neurodegenerative disease cases
Mitochondrial-Targeted Therapeutics: The mitochondrial dysfunction pathway suggests potential

for targeted interventions in chlordane-associated neurotoxicity
Biomarker Development: Chlordane metabolite levels (particularly oxychlordane) may serve as

potential biomarkers for environmental component of neurodegenerative disease risk

Further research should focus on detailed mechanistic studies elucidating the molecular pathways

connecting chlordane exposure to mitochondrial dysfunction, and potential gene-environment interactions

that may increase susceptibility to chlordane toxicity [4] [7].

Conclusion
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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